Cas no 1286207-50-8 ((S)-Tert-Butyl 1-(2-methylbenzyl)pyrrolidin-3-ylcarbamate)

• Product Name: (S)-Tert-Butyl 1-(2-methylbenzyl)pyrrolidin-3-ylcarbamate
• CAS No: 1286207-50-8
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 4788144
• Update Time: 2025-08-05

(S)-Tert-Butyl 1-(2-methylbenzyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 1-(2-methylbenzyl)pyrrolidin-3-ylcarbamate
• (S)-tert-Butyl (1-(2-methylbenzyl)pyrrolidin-3-yl)carbamate
• (S)-Tert-Butyl 1-(2-methylbenzyl)pyrrolidin-3-ylcarbamate

• Inchi： 1S/C17H26N2O2/c1-13-7-5-6-8-14(13)11-19-10-9-15(12-19)18-16(20)21-17(2,3)4/h5-8,15H,9-12H2,1-4H3,(H,18,20)/t15-/m0/s1
• InChI Key： VBNHPAWKAZXPSA-HNNXBMFYSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1CCN(CC2C=CC=CC=2C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• XLogP3: 3
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 403.0±34.0 °C at 760 mmHg
• Flash Point: 197.5±25.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(S)-Tert-Butyl 1-(2-methylbenzyl)pyrrolidin-3-ylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-Tert-Butyl 1-(2-methylbenzyl)pyrrolidin-3-ylcarbamate

(S)-Tert-Butyl 1-(2-methylbenzyl)pyrrolidin-3-ylcarbamate: A Comprehensive Overview

(S)-Tert-butyl 1-(2-methylbenzyl)pyrrolidin-3-ylcarbamate (CAS No. 1286207-50-8) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and stereochemistry, has been the subject of extensive research due to its potential applications in drug development and as a versatile building block in synthetic chemistry. The molecule consists of a pyrrolidine ring, a tert-butyl group, and a 2-methylbenzyl substituent, all of which contribute to its intriguing properties.

The synthesis of (S)-tert-butyl 1-(2-methylbenzyl)pyrrolidin-3-ylcarbamate involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess (ee) in the formation of this compound, making it highly valuable for enantioselective reactions. The use of chiral catalysts, such as proline derivatives, has been pivotal in achieving the desired stereochemistry. This approach not only enhances the efficiency of the synthesis but also aligns with the growing demand for sustainable and eco-friendly chemical processes.

One of the most notable features of this compound is its role as a chiral auxiliary in organic synthesis. The tert-butyl group serves as an excellent protecting group for the amine functionality, while the pyrrolidine ring provides a rigid framework that facilitates various transformations. Recent studies have demonstrated its utility in peptide bond formation, where it acts as a temporary protecting group, enabling precise control over reaction outcomes. This property has made it an indispensable tool in the synthesis of complex molecules, including biologically active compounds.

In terms of applications, (S)-tert-butyl 1-(2-methylbenzyl)pyrrolidin-3-ylcarbamate has shown promise in drug delivery systems. Its ability to form stable amides with carboxylic acids makes it an ideal candidate for creating prodrugs, which can enhance bioavailability and reduce side effects. Moreover, its compatibility with various functional groups allows for modular assembly of drug candidates, streamlining the drug discovery process.

Recent research has also explored the use of this compound in asymmetric catalysis. By incorporating it into catalyst designs, scientists have achieved unprecedented levels of enantioselectivity in reactions such as aldol additions and Michael additions. These findings underscore its versatility and highlight its potential as a key component in next-generation catalysts.

The structural integrity and stability of (S)-tert-butyl 1-(2-methylbenzyl)pyrrolidin-3-ylcarbamate make it suitable for a wide range of chemical transformations. Its resistance to hydrolysis under mild conditions ensures that it can be used in diverse reaction environments without compromising its functionality. Additionally, its compatibility with common solvents and reagents facilitates large-scale synthesis, making it accessible for both academic and industrial applications.

In conclusion, (S)-tert-butyl 1-(2-methylbenzyl)pyrrolidin-3-ylcarbamate (CAS No. 1286207-50-8) stands out as a versatile and valuable compound in modern organic chemistry. Its unique structure, coupled with advancements in synthetic methodologies, positions it at the forefront of drug discovery and catalytic processes. As research continues to uncover new applications and optimizations, this compound is poised to play an increasingly important role in advancing chemical science.